6-{[(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-ethylbutanoate

• IUPAC Name: [6-[[5-(cyclopropanecarbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]-4-oxopyran-3-yl] 2-ethylbutanoate
• InChI: InChI=1S/C18H21N3O5S2/c1-3-10(4-2)16(24)26-14-8-25-12(7-13(14)22)9-27-18-21-20-17(28-18)19-15(23)11-5-6-11/h7-8,10-11H,3-6,9H2,1-2H3,(H,19,20,23)
• InChI Key: YZOJIEQWYRQZJV-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)OC1=COC(=CC1=O)CSC2=NN=C(S2)NC(=O)C3CC3
• Molecular Formula: C18H21N3O5S2
• Molecular Weight: 423.5 g/mol

Description

The compound “6-{[(5-cyclopropaneamido-1,3,4-thiadiazol-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 2-ethylbutanoate” is a complex organic molecule that contains several functional groups, including a cyclopropaneamido group, a 1,3,4-thiadiazol group, a sulfanyl group, a pyran ring, and an ethylbutanoate group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure. The 1,3,4-thiadiazol group, for example, is a five-membered ring containing three different types of atoms (carbon, nitrogen, and sulfur), which can have implications for the compound’s reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present in its structure. For instance, the amido group could participate in acid-base reactions, the sulfanyl group could undergo oxidation or reduction reactions, and the pyran ring could be involved in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polarities of its functional groups, its melting and boiling points would depend on the strengths of intermolecular forces, and its reactivity would be influenced by the presence of reactive sites within the molecule.

Scientific Research Applications

Antifungal Activity

The compound has been investigated for its antifungal properties. A series of 1-[(1,3,4-thiadiazol-2-yl)methyl]-1H-1,2,4-triazole derivatives (to which our compound belongs) were synthesized and evaluated. . Further studies have correlated antifungal activity with hydrophobic parameters and other physicochemical properties.

Anticonvulsant and Muscle Relaxant Activity

Another avenue of exploration involves derivatives of our compound. . This suggests potential neurological applications.

Antiviral Activity

. Although not the same compound, this highlights the broader potential of thiadiazole-based structures in antiviral research.

Chemical Biology and Pharmacophore Exploration

The synthesis of our compound and its analogs contributes to understanding pharmacophoric features. Researchers aim to explore the influence of various substituents on antifungal activity. .

Chemical Synthesis and Medicinal Chemistry

Our compound’s synthesis pathway and structural modifications are relevant to medicinal chemistry. .

Quantitative Structure–Activity Relationship (QSAR) Modeling

Researchers have employed QSAR studies to correlate chemical features with biological activity. By analyzing physicochemical parameters, they build predictive models for antifungal efficacy. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be used as a drug, it could interact with biological targets such as enzymes or receptors. The specific interactions would depend on the structure of the compound and the nature of the target.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. For example, if it’s a solid, it could pose a dust explosion hazard. If it’s used in a chemical reaction, it could pose risks associated with the release of heat, gas, or hazardous byproducts.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, studying its reactivity under various conditions, and assessing its safety and environmental impact.